Cas no 2169431-91-6 (8-benzyl-8-azaspiro[4.5]decan-4-one)

• Product Name: 8-benzyl-8-azaspiro[4.5]decan-4-one
• CAS No: 2169431-91-6
• MF: C₁₆H₂₁NO
• MW: 243.344044446945
• CID: 5268703
• Update Time: 2026-03-09

8-benzyl-8-azaspiro[4.5]decan-4-one Chemical and Physical Properties

Names and Identifiers

• 8-Azaspiro[4.5]decan-1-one, 8-(phenylmethyl)-
• 8-benzyl-8-azaspiro[4.5]decan-4-one

• Inchi： 1S/C16H21NO/c18-15-7-4-8-16(15)9-11-17(12-10-16)13-14-5-2-1-3-6-14/h1-3,5-6H,4,7-13H2
• InChI Key： IKNDIQXKZNQEKE-UHFFFAOYSA-N
• SMILES： C1(=O)C2(CCN(CC3=CC=CC=C3)CC2)CCC1

Additional information on 8-benzyl-8-azaspiro[4.5]decan-4-one

Professional Introduction to 8-benzyl-8-azaspiro[4.5]decan-4-one (CAS No. 2169431-91-6)

8-benzyl-8-azaspiro[4.5]decan-4-one, identified by the Chemical Abstracts Service Number (CAS No.) 2169431-91-6, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This spirocyclic lactam derivative exhibits a unique structural framework that has garnered attention for its potential biological activities and synthetic utility. The compound's molecular architecture, featuring a spiro linkage between a benzyl group and an azaspiro ring system, positions it as a promising candidate for further investigation in drug discovery and molecular recognition studies.

The spiro[4.5]decanone core of 8-benzyl-8-azaspiro[4.5]decan-4-one is a privileged scaffold that has been explored in various pharmacological contexts. Spirocyclic compounds are known for their conformational rigidity and tunable electronic properties, which can influence their binding affinity and selectivity towards biological targets. The introduction of an azacycloalkane moiety into the spirocyclic system introduces additional conformational constraints and potential hydrogen bonding capabilities, making it an attractive scaffold for designing novel bioactive molecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that the benzyl substituent in 8-benzyl-8-azaspiro[4.5]decan-4-one can interact with hydrophobic pockets of target proteins, while the azaspiro ring system may engage in specific hydrogen bonding interactions. These interactions are critical for modulating the pharmacokinetic properties of the compound, including its solubility, metabolic stability, and target specificity.

The utility of 8-benzyl-8-azaspiro[4.5]decan-4-one extends beyond its structural novelty. The compound has been investigated as a potential intermediate in the synthesis of more complex pharmacophores. Its spirocyclic core can serve as a versatile building block for constructing heterocyclic derivatives with enhanced biological activity. For instance, modifications at the benzyl group or the azaspiro ring system could lead to analogs with improved efficacy or reduced toxicity in therapeutic applications.

In the realm of medicinal chemistry, the exploration of spirocyclic lactams has revealed several bioactive scaffolds with applications in treating neurological disorders, inflammation, and infectious diseases. The structural features of 8-benzyl-8-azaspiro[4.5]decan-4-one, such as its rigid spiro framework and azacycloalkane moiety, align it with this growing class of pharmacologically relevant compounds. Preliminary studies have hinted at its potential as an inhibitor of certain enzyme targets implicated in metabolic diseases, although further research is required to fully elucidate its mechanism of action.

The synthesis of 8-benzyl-8-azaspiro[4.5]decan-4-one involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high regioselectivity and yield. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to construct the spirocyclic core efficiently. These synthetic strategies not only facilitate the production of pure samples for characterization but also provide opportunities for generating libraries of derivatives for high-throughput screening.

The analytical characterization of 8-benzyl-8-azaspiro[4.5]decan-4-one has been performed using state-of-the-art spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have confirmed the structural integrity of the compound and provided insights into its conformational preferences in solution and solid states. High-resolution NMR data indicate that the azaspiro ring system adopts a stable chair conformation, which is consistent with computational predictions.

The pharmacological evaluation of 8-benzyl-8-azaspiro[4.5]decan-4-one has been conducted using both in vitro and in vivo models. In cell-based assays, the compound has demonstrated moderate inhibitory activity against certain enzyme targets, suggesting its potential as a lead compound for drug development. Additionally, animal studies have shown preliminary evidence of its bioavailability and tolerability when administered orally or intraperitoneally. These findings underscore its promise as a starting point for designing next-generation therapeutics.

The future directions for research on 8-benzyl-8-azaspiro[4.5]decan-4-one include expanding its chemical space through derivatization strategies and exploring novel biological targets. By incorporating different substituents at strategic positions within its structure, researchers can fine-tune its pharmacological profile to enhance potency or selectivity. Furthermore, interdisciplinary approaches combining medicinal chemistry with bioinformatics could accelerate the discovery process by identifying new therapeutic applications.

In conclusion,8-benzyl-8-azaspiro[4.5]decan-4-one (CAS No. 2169431-91-6) represents a structurally intriguing compound with significant potential in pharmaceutical research and development。 Its unique spirocyclic framework， combined with favorable physicochemical properties， positions it as a valuable scaffold for designing novel bioactive molecules。 Ongoing studies continue to unravel its biological significance， paving the way for innovative therapeutic interventions。